3-(4-Chloropyridin-2-YL)oxetan-3-amine hydrochloride

• Molecular Formula: C8H10Cl2N2O
• Molecular Weight: 221.08 g/mol
• InChI: InChI=1S/C8H9ClN2O.ClH/c9-6-1-2-11-7(3-6)8(10)4-12-5-8;/h1-3H,4-5,10H2;1H
• InChIKey: XQDPCRIYQGQKLD-UHFFFAOYSA-N

3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride – Physicochemical Baseline

3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride (CAS 2879235-73-9) is a heterobifunctional building block that integrates a 4-chloropyridine moiety—a recognized fragment in covalent and hinge-binding kinase inhibitor design [1]—with a 3-aminooxetane core. The oxetane ring serves as a privileged scaffold in medicinal chemistry, functioning as a non-classical bioisostere of carbonyl and gem-dimethyl groups to enhance solubility and metabolic stability [2]. The hydrochloride salt form (molecular weight 221.08 g/mol) ensures stable storage and reliable handling for synthetic workflows .

✓ Oxetane-amine hydrochloride building block

✓ 4-Chloropyridine handle for Suzuki cross-coupling

✓ Kinase fragment library and CNS probe scaffold

✓ High-purity grade available for assay development

• [1] PDB entry 7ulx: Human DDAH1 soaked with its inhibitor N4-(4-chloropyridin-2-yl)-L-asparagine. Optimization of a switchable electrophile fragment into a potent and selective covalent inhibitor of human DDAH1. View Source
• [2] Wuitschik, G., et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8), 3227–3246. View Source

3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride – Irreplaceability vs. Analogs

Procurement of alternative oxetane-amine or chloropyridine fragments cannot replicate the integrated properties of 3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride. Substituting with a simpler oxetane-amine (e.g., oxetan-3-amine) loses the critical kinase-targeting 4-chloropyridine handle [1], while using a gem-dimethyl or carbonyl analog forfeits the oxetane ring's established benefits: a 4- to >4000-fold increase in aqueous solubility and significant attenuation of amine basicity (ΔpKa -2.5 to -3.5) that reduces off-target hERG and phospholipidosis risks [2]. The specific 2,4-substitution pattern on the pyridine ring and the hydrochloride salt form further dictate unique reactivity and handling profiles that generic alternatives cannot match .

Regioisomer mismatch

4-Chloro vs. 2-chloro isomers may show different Suzuki reactivity and selectivity; substitution can alter synthetic outcomes.

Dechlorinated analog limitation

3-(Pyridin-2-yl)oxetan-3-amine lacks the halogen coupling handle, preventing direct diversification via cross-coupling.

Amine basicity shift

Non-oxetane analogs exhibit substantially higher basicity, which may alter permeability and off-target pharmacology profiles.

• [1] PDB entry 7ulx: Human DDAH1 soaked with its inhibitor N4-(4-chloropyridin-2-yl)-L-asparagine. Optimization of a switchable electrophile fragment into a potent and selective covalent inhibitor of human DDAH1. View Source
• [2] Wuitschik, G., et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8), 3227–3246. View Source

3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride – Quantitative Differentiation vs. Analogs

TPSA vs. Phenyl Analog: BBB Penetration Implications

The oxetane ring in 3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride provides a substantial solubility advantage over hypothetical gem-dimethyl or carbonyl analogs. A comprehensive matched molecular pair analysis established that substituting a gem-dimethyl group with an oxetane increases aqueous solubility by a factor ranging from 4-fold to more than 4000-fold, depending on the structural context [1]. This improvement stems from the oxetane's polar ethereal oxygen and its capacity to disrupt crystal packing [2].

TPSA vs. Phenyl Analog

Data to verify

48.1 Ų vs. 35.25 Ų (+12.85 Ų)

Supports balanced solubility/permeability profile

Computed TPSA; experimental validation recommended

Evidence Dimension	Aqueous solubility enhancement factor
Target Compound Data	Oxetane-containing scaffold
Comparator Or Baseline	Gem-dimethyl or carbonyl group
Quantified Difference	4x to >4000x increase
Conditions	Matched molecular pair analysis; thermodynamic solubility in aqueous buffer (pH 7.4)

Why This Matters

Higher aqueous solubility directly reduces the risk of compound precipitation in biological assays, improves oral bioavailability potential, and simplifies formulation development, making this scaffold more tractable for lead optimization than lipophilic gem-dimethyl alternatives.

• [1] Wuitschik, G., et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8), 3227–3246. View Source
• [2] Rojas, J. J., et al. Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 2023, 66(18), 12697–12709. View Source

Hydrogen Bond Acceptor Advantage for Kinase Hinge Binding

The α-oxetane substitution in 3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride significantly attenuates the basicity of the adjacent amine, a critical parameter for controlling permeability, volume of distribution, and off-target pharmacology. Studies demonstrate that introducing an oxetane ring at the α-position to an amine reduces its pKa by ΔpKa = -2.5 to -3.5 units relative to a reference alkyl amine [1]. This effect is attributed to the strong σ-electron-withdrawing inductive effect of the oxetane oxygen [2].

HBA Count for Kinase Binding

Class-level inference

3 HBA (pyridine N) vs. 2 HBA (phenyl)

Supports kinase hinge-binding fragment design

Binding mode requires assay confirmation

Evidence Dimension	Amine pKa shift
Target Compound Data	α-Oxetane-amine
Comparator Or Baseline	Alkyl amine (e.g., cyclohexylamine analog)
Quantified Difference	ΔpKa = -2.5 to -3.5
Conditions	Potentiometric titration in aqueous solution

Why This Matters

Lowering amine basicity reduces the fraction of positively charged species at physiological pH, which can improve passive membrane permeability and CNS penetration while mitigating hERG channel blockade and phospholipidosis risks, thus offering a cleaner in vitro and in vivo safety profile compared to more basic amine-containing fragments.

• [1] Wuitschik, G., et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8), 3227–3246. View Source
• [2] Doran, R., et al. The strong σ-electron-withdrawing properties of the oxetane ring attenuate the basicity of nearby amines. Chemical Communications, 2016, 52, 4454-4457. View Source

Oxetane-Modulated Amine Basicity and Permeability

The oxetane ring confers enhanced resistance to oxidative metabolism compared to gem-dimethyl isosteres. In head-to-head comparisons of matched molecular pairs, oxetane-containing compounds demonstrated reduced intrinsic clearance in human liver microsomes, with the rate of metabolic degradation being lower in the majority of cases examined [1]. The effect is attributed to the oxetane's lower lipophilicity and its impact on cytochrome P450 enzyme recognition [2].

Amine Basicity Modulation

Class-level inference

~500-fold lower basicity (ΔpKaH ≈ −2.7)

Increases neutral species fraction at physiological pH

Extrapolated from class data; direct measurement advised

Evidence Dimension	Intrinsic clearance rate
Target Compound Data	Oxetane scaffold
Comparator Or Baseline	Gem-dimethyl isostere
Quantified Difference	Reduced metabolic degradation rate (qualitative majority of cases)
Conditions	Human liver microsome (HLM) stability assay

Why This Matters

Improved metabolic stability translates to longer half-life and reduced clearance in vivo, which is essential for achieving sustained target engagement and reducing dosing frequency. This advantage makes oxetane-containing fragments like 3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride more attractive for lead series progression than rapidly metabolized gem-dimethyl alternatives.

• [1] Wuitschik, G., et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8), 3227–3246. View Source
• [2] Rojas, J. J., et al. Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 2023, 66(18), 12697–12709. View Source

4-Chloro vs. 6-Chloro Regiochemistry in Suzuki Coupling

The 4-chloropyridin-2-yl group is a validated fragment for engaging kinase hinge regions and, under appropriate conditions, can function as a switchable electrophile for covalent inhibition. Structural evidence from human DDAH1 soaked with N4-(4-chloropyridin-2-yl)-L-asparagine (PDB 7ulx) demonstrates that the 4-chloropyridine moiety can occupy a binding pocket and form specific interactions, enabling the optimization of potent and selective covalent inhibitors [1]. This contrasts with non-chlorinated pyridine analogs, which lack the electrophilic character required for covalent bond formation [2].

Suzuki Regiochemistry

Class-level inference

4-Cl: moderate/good yields; 2-Cl: excellent yields

Controlled reactivity for sequential diversification

Substrate-specific optimization required

Evidence Dimension	Covalent warhead / hinge-binding capacity
Target Compound Data	4-Chloropyridin-2-yl fragment
Comparator Or Baseline	Pyridin-2-yl (non-chlorinated) fragment
Quantified Difference	Covalent inhibition possible (quantitative IC50 data not available for target compound itself)
Conditions	X-ray crystallography; in vitro biochemical assay (DDAH1)

Why This Matters

The presence of the 4-chloropyridin-2-yl group provides a strategic advantage for programs aiming to develop covalent kinase inhibitors or targeted protein degraders. Procurement of this specific building block enables direct access to a fragment with demonstrated covalent warhead potential, bypassing the need for additional synthetic steps to install this functionality.

• [1] PDB entry 7ulx: Human DDAH1 soaked with its inhibitor N4-(4-chloropyridin-2-yl)-L-asparagine. Optimization of a switchable electrophile fragment into a potent and selective covalent inhibitor of human DDAH1. View Source
• [2] Tichenor, M. S., et al. Optimization of a Switchable Electrophile Fragment into a Potent and Selective Covalent Inhibitor of Human DDAH1. Journal of Medicinal Chemistry, 2022, 65(10), 7133-7149. View Source

Purity Grade and Assay Reproducibility

The hydrochloride salt of 3-(4-Chloropyridin-2-yl)oxetan-3-amine provides improved solid-state stability and handling characteristics compared to the free base form. The hydrochloride form is recommended for storage at room temperature under dry, cool conditions, whereas the free base may be more hygroscopic or prone to degradation . This salt form ensures consistent weighing and reproducible results in synthetic chemistry and biological assay preparation .

Purity Grade

Specification review

≥98% vs. 95% (3% absolute difference)

Lower impurity burden reduces assay artifacts

HPLC-certified; verify lot-specific COA

Evidence Dimension	Solid-state stability and handling
Target Compound Data	Hydrochloride salt (95% purity typical)
Comparator Or Baseline	Free base form
Quantified Difference	Qualitative improvement in storage stability and handling reproducibility
Conditions	Ambient storage conditions; routine laboratory use

Why This Matters

For procurement and laboratory operations, the hydrochloride salt form minimizes variability caused by hygroscopicity or decomposition, ensuring that the compound remains viable for extended periods and delivers consistent performance in synthetic transformations and biological assays.

Conformational Restriction and Exit Vector Geometry: Amino-Oxetane vs. Benzamide Isosteres

A matched molecular pair study of 3-aryl-3-amino-oxetanes and benzamides revealed that while amino-oxetanes maintain comparable physicochemical profiles, they exhibit distinct conformational preferences. The amino-oxetane motif favors a gauche conformation, making its torsion angle and exit vectors more similar to sulfonamides than to amides [1]. This topological distinction enables amino-oxetanes to serve as better like-for-like replacements for sulfonamide groups, offering medicinal chemists an alternative vector geometry for exploring chemical space in kinase inhibitor design [2].

Evidence Dimension	Conformational preference and exit vector geometry
Target Compound Data	3-Aryl-3-amino-oxetane (gauche conformation)
Comparator Or Baseline	Benzamide (anti-planar conformation)
Quantified Difference	Preference for gauche conformation; exit vectors align more closely with sulfonamides
Conditions	X-ray crystallography; computational conformational analysis

Why This Matters

The unique conformational signature of the amino-oxetane core provides a strategic advantage for scaffold hopping campaigns. Procuring 3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride allows researchers to explore a distinct region of chemical space that cannot be accessed using traditional amide or alkyl amine fragments, potentially leading to novel intellectual property and improved selectivity profiles.

• [1] Do Amino-Oxetanes Resemble Amides? A Matched Molecular Pairs Property and Structural Comparison. ChemRxiv Preprint, 2025. View Source
• [2] Rojas, J. J., et al. Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 2023, 66(18), 12697–12709. View Source

3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride – Application Scenarios

Kinase Fragment Library with Hinge Binding

This compound serves as an ideal fragment for screening libraries targeting kinases, bromodomains, and other ATP-competitive enzymes. The 4-chloropyridin-2-yl moiety can engage hinge region residues or function as a covalent warhead, while the oxetane core enhances solubility (4x to >4000x over gem-dimethyl) [1] and reduces amine basicity (ΔpKa -2.5 to -3.5) [2], mitigating off-target risks. The hydrochloride salt ensures reliable handling in high-throughput screening workflows.

Late-Stage Diversification via Suzuki Coupling

The 4-chloropyridin-2-yl fragment is a validated starting point for switchable electrophile inhibitors, as demonstrated in DDAH1 covalent inhibitor optimization [1]. Procurement of this building block provides a direct entry into covalent inhibitor or PROTAC warhead design, where the oxetane ring's metabolic stability advantages (reduced microsomal clearance vs. gem-dimethyl) [2] prolong target engagement and improve degradation efficiency.

CNS Probe Design with Balanced TPSA and Basicity

For lead series suffering from poor solubility or high metabolic clearance, 3-(4-Chloropyridin-2-yl)oxetan-3-amine hydrochloride offers a systematic tool for property improvement. Replacing a gem-dimethyl or carbonyl group with this oxetane-containing scaffold can increase aqueous solubility by up to >4000-fold [1] while reducing amine basicity to lower hERG and phospholipidosis liability [2]. This enables medicinal chemists to rapidly optimize ADME profiles without compromising target potency.

High-Purity Reagent for Biochemical Assay Development

The amino-oxetane core provides a distinct conformational preference (gauche) compared to traditional amides or benzylamines, with exit vectors that better mimic sulfonamides [1]. This topological uniqueness enables medicinal chemistry teams to explore novel chemical space, generate differentiated intellectual property, and potentially identify compounds with improved selectivity profiles against closely related kinase targets.

Application

Selection Property

Validation Focus

Kinase hinge-binding fragment library

Pyridine HBA profile for hinge engagement

Hinge-binding assay confirmation

Late-stage Suzuki diversification

4-Chloro handle with tunable coupling reactivity

Cross-coupling yield and chemoselectivity

CNS probe scaffold design

Balanced TPSA and reduced basicity profile

Permeability and brain exposure model review

High-purity biochemical reagent

Stringent purity specification

Impurity-driven false-positive assessment

• [1] Wuitschik, G., et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8), 3227–3246. View Source
• [2] Do Amino-Oxetanes Resemble Amides? A Matched Molecular Pairs Property and Structural Comparison. ChemRxiv Preprint, 2025. View Source